Cas no 921150-57-4 (1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 921150-57-4
• MF: C₁₆H₁₄F₂N₆O
• MW: 344.318768978119
• CID: 6467383
• Update Time: 2025-08-03

1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• 1-(2,6-difluorophenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea

• Inchi： 1S/C16H14F2N6O/c1-10-5-7-11(8-6-10)24-14(21-22-23-24)9-19-16(25)20-15-12(17)3-2-4-13(15)18/h2-8H,9H2,1H3,(H2,19,20,25)
• InChI Key： RLSSQQRJYPXAJS-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC=C1F)C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)=O

Additional information on 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Introduction to 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 921150-57-4) in Modern Chemical and Pharmaceutical Research

1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, identified by the CAS number 921150-57-4, represents a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic urea derivative has garnered attention due to its unique structural features and potential applications in drug discovery and molecular biology. The compound’s synthesis involves a complex interplay of fluorinated aromatic rings and tetrazole moieties, which contribute to its distinct chemical properties and biological activities.

The structural motif of 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is characterized by the presence of a 2,6-difluorophenyl group and a tetrazole ring linked via a urea moiety. The 4-methylphenyl substituent further enhances its molecular complexity, making it a versatile scaffold for medicinal chemistry investigations. Such structural features are not arbitrary but are carefully designed to modulate interactions with biological targets, particularly enzymes and receptors involved in therapeutic pathways.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their improved metabolic stability and binding affinity. The fluorine atoms in the 2,6-difluorophenyl group play a crucial role in enhancing the compound’s lipophilicity and reducing its susceptibility to degradation by metabolic enzymes. This property makes it an attractive candidate for designing drugs with prolonged half-lives and enhanced bioavailability.

The tetrazole ring in 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is another key feature that contributes to its pharmacological potential. Tetrazole derivatives are known for their ability to act as modulators of various biological processes. For instance, they have been shown to inhibit certain kinases and other enzymes implicated in inflammatory responses and cancer progression. The presence of the urea moiety further extends the compound’s versatility by allowing hydrogen bonding interactions with polar residues in biological targets.

Recent studies have highlighted the importance of heterocyclic ureas in drug development. These compounds exhibit a wide range of biological activities due to their ability to form multiple hydrogen bonds with target proteins. The combination of a fluorinated aromatic ring, a tetrazole moiety, and a urea group in 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea creates a multifaceted pharmacophore that can interact with various biological systems.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have demonstrated that derivatives with similar structural motifs can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The fluorine atoms enhance binding affinity by participating in hydrophobic interactions with aromatic residues in the kinase active site. Meanwhile, the tetrazole ring can act as a scaffold for covalent inhibition or allosteric modulation.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting inflammatory pathways such as NF-κB or MAP kinases, derivatives of 1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea could offer therapeutic benefits without the side effects commonly associated with traditional anti-inflammatory drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex carbon skeleton efficiently. The introduction of fluorine atoms into aromatic rings typically requires specialized reagents or methodologies to achieve regioselectivity and minimize unwanted side products.

In conclusion,1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 921150-57-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic rings,tetrazole moieties, and urea groups makes it an excellent candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this class of compounds,the importance of understanding their chemical properties and biological activities will only grow, driving further innovation in drug discovery and molecular medicine.